2-Chloro-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one

• Molecular Formula: C11H14ClN3O
• Molecular Weight: 239.70 g/mol
• IUPAC Name: 2-chloro-7-pentan-3-yl-5H-pyrrolo[2,3-d]pyrimidin-6-one
• InChI: InChI=1S/C11H14ClN3O/c1-3-8(4-2)15-9(16)5-7-6-13-11(12)14-10(7)15/h6,8H,3-5H2,1-2H3
• InChI Key: MKDZXFUXPZTKFF-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N1C(=O)CC2=CN=C(N=C21)Cl

Description

2-Chloro-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one is a useful research compound. Its molecular formula is C11H14ClN3O and its molecular weight is 239.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5,5-Dibromo-2-chloro-7-(1-ethyl-propyl)-5,7-dihydro-pyrrolo[2,3-d]pyrimidin-6-one (crude, ˜5.3 mmol) in acetic acid (6 mL) and THF (4 mL) is added Zn dust (1.37 g, 21 mmol) at 0° C. The mixture is stirred at 0° C. for 2 mins then heated to room temperature, stirring for 30 mins. The mixture is filtered through celite, rinsed with ethyl acetate. The filtrate is concentrated in vacuo and the residue is purified by flash chromatography (ethyl acetate:hexane=5:95 to 40:60) to give 2-Chloro-7-(1-ethyl-propyl)-5,7-dihydro-pyrrolo[2,3-d]pyrimidin-6-one.